Cas no 2394637-57-9 (1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one)
1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3′,5′,6′,7′-Tetrahydrospiro[cyclohexane-1,4′-[4H]imidazo[4,5-c]pyridin]-5′-yl)-2-propen-1-one
- 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one
-
- Inchi: 1S/C14H19N3O/c1-2-12(18)17-9-6-11-13(16-10-15-11)14(17)7-4-3-5-8-14/h2,10H,1,3-9H2,(H,15,16)
- InChI Key: HKZKXIYJMVXFSL-UHFFFAOYSA-N
- SMILES: C(N1C2(C3NC=NC=3CC1)CCCCC2)(=O)C=C
Experimental Properties
- Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 539.0±39.0 °C(Predicted)
- pka: 14.86±0.20(Predicted)
1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26611685-1.0g |
1-{1',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]-5'-yl}prop-2-en-1-one |
2394637-57-9 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26611685-1g |
1-{1',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]-5'-yl}prop-2-en-1-one |
2394637-57-9 | 90% | 1g |
$0.0 | 2023-09-12 |
1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one
Introduction to 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one (CAS No. 2394637-57-9)
1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2394637-57-9, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a spirocyclic core and an imidazocpyridine moiety, positions it as a candidate for further exploration in drug discovery and medicinal chemistry.
The compound's structure is characterized by a prop-2-enone functional group, which is a key feature in many bioactive molecules. This functional group contributes to the molecule's reactivity and its ability to interact with biological targets. The spirocyclic component adds an additional layer of complexity, influencing the compound's conformational flexibility and potentially its binding affinity to specific receptors or enzymes. The imidazocpyridine ring system is particularly noteworthy, as it is known for its presence in various bioactive natural products and synthetic drugs, suggesting that this compound may possess pharmacological properties worthy of investigation.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural features of 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one make it an intriguing candidate for such endeavors. Specifically, the imidazocpyridine moiety has been identified as a pharmacophore in several drugs that target neurological disorders, inflammation, and cancer. By incorporating this moiety into a new molecular framework, researchers aim to harness its potential to develop more effective treatments.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The spirocyclic structure provides a rigid yet adaptable backbone that can be modified to optimize interactions with biological targets. This flexibility allows chemists to fine-tune the molecule's properties, such as solubility, metabolic stability, and binding affinity. Additionally, the prop-2-enone group offers opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological activity.
The synthesis of 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that showcase the expertise of modern chemical methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the imidazocpyridine moiety. Each step must be meticulously controlled to ensure high yield and purity, highlighting the compound's synthetic challenge and complexity.
Recent advancements in computational chemistry have facilitated the study of this compound's interactions with biological targets. Molecular modeling techniques allow researchers to predict how 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one might bind to proteins or enzymes involved in disease pathways. These simulations provide valuable insights into the compound's potential pharmacological effects and guide experimental efforts toward optimizing its activity. Such computational approaches are increasingly integral to drug discovery pipelines, streamlining the process of identifying promising candidates for further investigation.
The pharmacological profile of this compound is still under exploration, but initial studies suggest that it may exhibit interesting biological activities. Preclinical research has begun to investigate its potential effects on various disease models, including those relevant to cancer and neurological disorders. The imidazocpyridine moiety is particularly relevant here, as it has been shown to interact with receptors and enzymes implicated in these conditions. Further studies are needed to elucidate the precise mechanisms through which this compound exerts its effects and to assess its therapeutic potential.
In conclusion, 1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one (CAS No. 2394637-57-9) is a structurally complex and promising compound with significant potential in pharmaceutical research. Its unique architecture and functional groups position it as an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to make meaningful contributions to the field of medicinal chemistry.
2394637-57-9 (1-{1',5',6',7'-tetrahydrospirocyclohexane-1,4'-imidazo4,5-cpyridine-5'-yl}prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)